Cas no 941922-08-3 (N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide)

• Product Name: N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide
• CAS No: 941922-08-3
• MF: C₁₄H₁₅F₂N₅O
• MW: 307.298609018326
• CID: 5971909
• PubChem ID: 18565703
• Update Time: 2025-05-20

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide
• Cyclopentanecarboxamide, N-[[1-(3,4-difluorophenyl)-1H-tetrazol-5-yl]methyl]-
• 941922-08-3
• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclopentanecarboxamide
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)cyclopentanecarboxamide
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]cyclopentanecarboxamide
• AKOS024625650
• F2070-1139

• Inchi： 1S/C14H15F2N5O/c15-11-6-5-10(7-12(11)16)21-13(18-19-20-21)8-17-14(22)9-3-1-2-4-9/h5-7,9H,1-4,8H2,(H,17,22)
• InChI Key： YHNJNLXPALBTDU-UHFFFAOYSA-N
• SMILES： C1(C(NCC2N(C3=CC=C(F)C(F)=C3)N=NN=2)=O)CCCC1

Computed Properties

• Exact Mass: 307.12446644g/mol
• Monoisotopic Mass: 307.12446644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide

Introduction to N-{1-(3,4-difluorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)cyclopentanecarboxamide (CAS No. 941922-08-3)

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl)cyclopentanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 941922-08-3, represents a unique molecular architecture that combines a cyclopentanecarboxamide moiety with a 1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazole substituent. The presence of both fluorine atoms and a tetrazole ring imparts distinct electronic and steric properties, making this molecule a promising candidate for various applications in drug discovery and material science.

The structural features of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl)cyclopentanecarboxamide make it particularly interesting for researchers exploring novel pharmacophores. The tetrazole ring is known for its ability to enhance binding affinity and selectivity in drug interactions, while the 3,4-difluorophenyl group introduces electron-withdrawing effects that can modulate the reactivity and stability of the molecule. These characteristics have positioned this compound as a valuable tool in the development of new therapeutic agents.

In recent years, there has been growing interest in the synthesis and application of tetrazole-containing compounds due to their diverse biological activities. Studies have shown that molecules incorporating tetrazole moieties can exhibit potent effects on enzymes and receptors involved in various disease pathways. For instance, derivatives of tetrazole have been investigated for their potential in treating inflammatory disorders, infectious diseases, and even certain types of cancer. The cyclopentanecarboxamide moiety further enhances the molecular complexity, offering multiple sites for functionalization and interaction with biological targets.

The synthesis of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl)cyclopentanecarboxamide involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The introduction of the 3,4-difluorophenyl group necessitates the use of specialized fluorinating agents and catalysts to ensure high yield and purity. Similarly, the formation of the tetrazole ring requires a carefully controlled decomposition process to avoid unwanted side products. These synthetic challenges highlight the expertise required to produce this compound in sufficient quantities for research purposes.

One of the most compelling aspects of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl)cyclopentanecarboxamide is its potential as a scaffold for drug development. The combination of electronic and steric effects provided by its structure allows for fine-tuning of biological activity through structural modifications. Researchers can explore variations in the substituents attached to the cyclopentanecarboxamide group or the tetrazole ring to optimize binding interactions with specific targets. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel lead compounds.

Recent advancements in computational chemistry have further enhanced the utility of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl)cyclopentanecarboxamide in drug discovery. Molecular modeling techniques can be employed to predict how different structural modifications will affect the compound's biological activity. By integrating experimental data with computational predictions, researchers can accelerate the process of identifying promising candidates for further development. This interdisciplinary approach underscores the importance of collaboration between synthetic chemists and biochemists in harnessing the potential of complex molecules like this one.

The biological activity of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl)cyclopentanecarboxamide has been explored in several preclinical studies. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in disease progression. For example，in vitro studies have demonstrated its ability to block the activity of an enzyme involved in inflammation pathways，potentially making it useful for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally，the compound has shown promise in preliminary assays targeting enzymes overexpressed in cancer cells，indicating its potential as an anticancer agent.

The pharmacokinetic properties of N-{1-(3，4-difluorophenyl)-1H-l，2，3，4-tetrazol-l，2，3，4-tetra-zol-l5-yI-methyl)cycIopentanecarboxamide are also being evaluated to determine its suitability for therapeutic use。These studies aim to understand how quickly the compound is absorbed、distributed、metabolized，and excreted by the body。Knowledge of these parameters is crucial for optimizing dosing regimens and minimizing potential side effects。Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize the compound's metabolic pathways and identify any active metabolites that may be formed。

The future prospects for N-{l-(3，4-difluorophenyl-lH-l，2，3，4-tetrazol-lS-yI-methyl)cycIopentanecarboxamide are bright given its unique structural features and promising biological activities。Ongoing research efforts are focused on refining synthetic methodologies to improve yield and scalability、exploring new derivatives with enhanced potency、and conducting more extensive preclinical studies to assess its safety and efficacy。Collaborative initiatives between academic institutions、biotech companies،and pharmaceutical firms will be essential in translating these findings into tangible therapeutic benefits for patients worldwide。